Cas no 374707-77-4 ((3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid)

(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic acid is a synthetic coumarin derivative with potential applications in pharmaceutical and biochemical research. Its structure features a benzyl-substituted coumarin core linked to an acetic acid moiety via an ether bond, enhancing its reactivity and binding affinity. This compound exhibits notable stability under standard conditions, making it suitable for further derivatization or functional studies. Its unique substitution pattern may contribute to specific biological interactions, particularly in enzyme inhibition or receptor modulation. The presence of both lipophilic (benzyl, methyl) and hydrophilic (carboxylic acid) groups improves solubility profiles, facilitating formulation in various research applications. Analytical characterization confirms high purity, ensuring reproducibility in experimental settings.

(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid structure

374707-77-4 structure

Product Name:(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid

CAS No:374707-77-4

MF:C₂₀H₁₈O₅

MW:338.353926181793

MDL:MFCD02056829

CID:3062001

PubChem ID:770829

Update Time:2025-06-12

(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid Chemical and Physical Properties

Names and Identifiers

- (3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yloxy)-acetic acid
- (3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid
- MDL： MFCD02056829
- Inchi： 1S/C20H18O5/c1-12-15-8-9-17(24-11-18(21)22)13(2)19(15)25-20(23)16(12)10-14-6-4-3-5-7-14/h3-9H,10-11H2,1-2H3,(H,21,22)
- InChI Key： XBWXIAFVOFIVEA-UHFFFAOYSA-N
- SMILES： O1C(C(CC2C=CC=CC=2)=C(C)C2C=CC(=C(C)C1=2)OCC(=O)O)=O

(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid Security Information

HazardClass：IRRITANT

(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM290414-5g	2-((3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid	374707-77-4	97%	5g	$329	2021-06-17
Chemenu	CM290414-1g	2-((3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid	374707-77-4	97%	1g	$146	2024-07-17
Chemenu	CM290414-5g	2-((3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid	374707-77-4	97%	5g	$387	2024-07-17
TRC	B056580-500mg	[(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxy]acetic Acid	374707-77-4		500mg	$ 235.00	2022-06-07
TRC	B056580-1000mg	[(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxy]acetic Acid	374707-77-4		1g	$ 390.00	2022-06-07
TRC	B056580-2000mg	[(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxy]acetic Acid	374707-77-4		2g	$ 615.00	2022-06-07
Enamine	EN300-302907-0.05g	2-[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid	374707-77-4	95%	0.05g	$338.0	2023-09-06
Enamine	EN300-302907-0.1g	2-[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid	374707-77-4	95%	0.1g	$503.0	2023-09-06
Enamine	EN300-302907-0.25g	2-[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid	374707-77-4	95%	0.25g	$717.0	2023-09-06
Enamine	EN300-302907-0.5g	2-[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid	374707-77-4	95%	0.5g	$1130.0	2023-09-06

(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Related Categories

Additional information on (3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid

Comprehensive Overview of (3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid (CAS No. 374707-77-4)

(3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid (CAS No. 374707-77-4) is a specialized organic compound belonging to the coumarin derivative family. Its unique structure, featuring a benzyl group and an oxyacetic acid moiety, makes it a subject of interest in pharmaceutical and biochemical research. The compound's chromen-2-one core is known for its potential applications in drug development, particularly in targeting enzymes and receptors associated with inflammation and metabolic disorders.

Recent studies highlight the growing demand for coumarin-based compounds due to their versatility in medicinal chemistry. Researchers are exploring (3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid for its potential as a bioactive scaffold, especially in designing inhibitors for disease-related pathways. Its methyl-substituted aromatic ring enhances stability, while the oxyacetic acid side chain offers functionalization opportunities, aligning with trends in structure-activity relationship (SAR) optimization.

In the context of green chemistry, this compound has garnered attention for its potential role in sustainable synthesis. The chromen-7-yl framework is compatible with eco-friendly catalytic methods, addressing the industry's shift toward low-waste processes. Additionally, its benzyl group contributes to lipophilicity, a key factor in improving drug bioavailability—a hot topic in pharmacokinetics research.

From an analytical perspective, CAS No. 374707-77-4 is often characterized using advanced techniques like HPLC and NMR spectroscopy. These methods ensure purity assessment, critical for applications in preclinical studies. The compound's UV absorption properties, attributed to its conjugated system, also make it suitable for fluorescence-based assays, a trending tool in high-throughput screening.

Questions frequently searched in academic databases include: "How does (3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid interact with cyclooxygenase enzymes?" or "What are the synthetic routes for CAS 374707-77-4?" These reflect the compound's relevance in mechanistic studies and process chemistry. Its multifunctional design also aligns with the rising interest in polypharmacology, where single molecules target multiple biological pathways.

In summary, (3-Benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxyacetic Acid represents a promising candidate for interdisciplinary research. Its structural features cater to both drug discovery and material science, while its CAS No. 374707-77-4 serves as a pivotal identifier for regulatory and commercial purposes. As the scientific community prioritizes molecular diversity, this compound exemplifies innovation at the intersection of organic synthesis and therapeutic development.